Cas no 117360-26-6 (4-4-(aminomethyl)phenyl-1,3-thiazol-2-amine)

• Product Name: 4-4-(aminomethyl)phenyl-1,3-thiazol-2-amine
• CAS No: 117360-26-6
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 3656510
• PubChem ID: 14211433
• Update Time: 2025-07-19

4-4-(aminomethyl)phenyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-[4-(aminomethyl)phenyl]-
• 4-4-(aminomethyl)phenyl-1,3-thiazol-2-amine
• SCHEMBL13825294
• 4-(4-(AMINOMETHYL)PHENYL)THIAZOL-2-AMINE
• EN300-1087155
• 4-(4-AMINOMETHYL-PHENYL)-THIAZOL-2-YLAMINE
• 4-[4-(AMINOMETHYL)PHENYL]-1,3-THIAZOL-2-AMINE
• SEA36026
• 117360-26-6
• 4-(4-(aminomethyl)phenyl)-1,3-thiazol-2-amine
• AB41491
• 999-475-3

• Inchi： 1S/C10H11N3S/c11-5-7-1-3-8(4-2-7)9-6-14-10(12)13-9/h1-4,6H,5,11H2,(H2,12,13)
• InChI Key： YGXAFKJKGUIHMB-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(CN)C=C2)N=C1N

Computed Properties

• Exact Mass: 205.06736854Da
• Monoisotopic Mass: 205.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-4-(aminomethyl)phenyl-1,3-thiazol-2-amine

Introduction to 4-4-(aminomethyl)phenyl-1,3-thiazol-2-amine (CAS No. 117360-26-6)

4-4-(aminomethyl)phenyl-1,3-thiazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 117360-26-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a unique structural framework comprising a phenyl ring linked to a thiazole core through an N-methylamino group. The presence of multiple reactive sites on its molecular structure makes it a versatile intermediate in the development of novel therapeutic agents, particularly in the field of medicinal chemistry.

The compound's structural motif, which integrates an aromatic phenyl ring with a five-membered thiazole ring, is highly intriguing from a chemical and pharmacological perspective. The thiazole moiety is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. These attributes have spurred extensive research into thiazole derivatives as potential pharmacophores in drug discovery.

In recent years, 4-4-(aminomethyl)phenyl-1,3-thiazol-2-amine has garnered attention due to its potential applications in the synthesis of small-molecule inhibitors targeting various disease pathways. The amine functionalities on both the phenyl and thiazole rings provide opportunities for further derivatization, enabling the construction of complex molecules with tailored biological activities. This flexibility has made it a valuable scaffold for medicinal chemists seeking to develop innovative treatments for neurological disorders, metabolic diseases, and other challenging conditions.

One of the most compelling aspects of 4-4-(aminomethyl)phenyl-1,3-thiazol-2-amine is its role as a precursor in the synthesis of more sophisticated pharmacological entities. Researchers have leveraged its structural features to create molecules that exhibit enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated its utility in generating inhibitors of enzymes implicated in cancer progression and inflammation. These findings underscore the compound's significance as a building block in modern drug design.

The pharmacological potential of this compound has been further explored through computational modeling and experimental validation. High-throughput screening (HTS) techniques have been employed to identify derivatives with improved pharmacokinetic profiles and reduced toxicity. Such efforts have highlighted the importance of 4-4-(aminomethyl)phenyl-1,3-thiazol-2-amine as a starting point for developing next-generation therapeutics.

Moreover, advances in synthetic methodologies have enabled more efficient and scalable production of 4-4-(aminomethyl)phenyl-1,3-thiazol-2-amine, facilitating its integration into industrial drug development pipelines. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular architecture with high precision. These innovations have not only streamlined the synthesis process but also opened new avenues for exploring its derivatives' therapeutic applications.

The intersection of 4-4-(aminomethyl)phenyl-1,3-thiazol-2-amine with cutting-edge technologies like CRISPR-Cas9 gene editing has also sparked interest among researchers. By designing molecules that interact with specific genetic pathways, scientists aim to develop treatments that address the root causes of diseases at a molecular level. This approach holds promise for conditions that are currently difficult to treat with conventional therapeutics.

In conclusion, 4-4-(aminomethyl)phenyl-1,3-thiazol-2-am ine (CAS No. 117360-26 -6) represents a cornerstone in pharmaceutical research due to its versatile structural framework and broad biological relevance. Its role as an intermediate in synthesizing novel therapeutic agents underscores its importance in addressing unmet medical needs. As research continues to uncover new applications for this compound and its derivatives, it is poised to remain at the forefront of medicinal chemistry innovation.